![molecular formula C21H19N3O4S B2608485 4-(4-methoxyphenyl)-2-(2-methylbenzyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide CAS No. 1251631-93-2](/img/structure/B2608485.png)
4-(4-methoxyphenyl)-2-(2-methylbenzyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-methoxyphenyl)-2-(2-methylbenzyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H19N3O4S and its molecular weight is 409.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activities
The compound, as part of a broader family of benzothiadiazinyl and anilino[1,2,4]triazolo[1,2,4]thiadiazines, has been examined for its anticancer properties. In research, these compounds exhibited inhibitory activity against a variety of cancer cell lines, including lung, ovary, prostate, breast, and colon cancers. Particularly, specific compounds in this family were noted for their potential role in inhibiting tubulin polymerization, suggesting a mechanism for their anticancer effects. The study highlighted the moderate to good inhibitory activity of these compounds against the mentioned cancer cell lines, with compound 9 standing out due to its high activity level (Kamal et al., 2011).
Pharmacological Scaffold and Biological Activities
The 1,3,4-thiadiazole core, closely related to the chemical structure , is recognized as a significant pharmacological scaffold in medicinal chemistry. Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine were explored for their biological activities. These synthesized compounds showed a variety of biological properties, including DNA protective ability against oxidative mixtures and strong antimicrobial activity against certain bacterial strains. In particular, compounds 3A and 4A were identified for their high DNA protective ability, while compound 1A and 2B demonstrated strong antimicrobial effects against S. epidermidis. Additionally, compound 3A showed notable cytotoxicity on cancer cell lines, positioning it as a potential candidate for chemotherapy drug combination strategies (Gür et al., 2020).
Chemical Synthesis and Potential Applications
The title compound's related chemical structures have been synthesized and characterized, indicating their relevance in the field of chemical synthesis and potential for various applications. For instance, the synthesis of 2-(4-Methoxyphenyl)pyrrolo[2,1-d]pyrido[2,3-c][1,5]thiazepin-3(2H)-one highlights the compound's role as an intermediate in the synthesis of pyrrolopyridothiazepine derivatives, aiming to develop novel calcium channel antagonists (Ma, 2003).
Properties
IUPAC Name |
4-(4-methoxyphenyl)-2-[(2-methylphenyl)methyl]-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O4S/c1-15-6-3-4-7-16(15)14-23-21(25)24(17-9-11-18(28-2)12-10-17)20-19(29(23,26)27)8-5-13-22-20/h3-13H,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADFNTIWSHGLFBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C(=O)N(C3=C(S2(=O)=O)C=CC=N3)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.